Butyl 5-bromo-2-hydroxybenzoate

• CAS No.: 100126-05-4
• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: butyl 5-bromo-2-hydroxybenzoate
• InChI: InChI=1S/C11H13BrO3/c1-2-3-6-15-11(14)9-7-8(12)4-5-10(9)13/h4-5,7,13H,2-3,6H2,1H3
• InChI Key: QUYGFXNYSJHEFP-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=C(C=CC(=C1)Br)O

Description

Butyl 5-bromo-2-hydroxybenzoate is an ester derivative of salicylic acid, characterized by a bromine substituent at the 5-position of the aromatic ring and a butyl ester group.

Comparison with Similar Compounds

Comparison with Similar Compounds

Instead, the available data focuses on unrelated butyl esters, such as Butyl Acetate, Butylcarbitol Acetate, and Butyl Acrylate. Below is a comparative analysis of these compounds to highlight key differences:

Table 1: Physical and Chemical Properties

Property	Butyl Acetate	Butylcarbitol Acetate	Butyl Acrylate
Molecular Formula	C₆H₁₂O₂	C₁₀H₂₀O₄	C₇H₁₂O₂
Molecular Weight (g/mol)	116.16	204.3	128.17
Boiling Point (°C)	126	246.7	145–148
Density (g/cm³ at 20°C)	0.8825	0.979	0.89
Solubility in Water	Slight	6.5 g/100g	Negligible
Primary Applications	Solvent in coatings	High-boiling solvent, dispersant	Polymer production

Key Differences:

Structural Complexity :

• Butylcarbitol Acetate (C₁₀H₂₀O₄) has a longer ethylene glycol chain, enhancing its boiling point (246.7°C) and making it suitable as a high-temperature solvent . In contrast, Butyl Acetate (C₆H₁₂O₂) is simpler and volatile (boiling point 126°C), ideal for low-viscosity coatings .

No toxicity data are provided for the other compounds.

Functional Use :

• Butylcarbitol Acetate is specialized for industrial dispersants and cleaners due to its high solubility in organic matrices , while Butyl Acetate is a general-purpose solvent in paints and coatings .